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Compound of Interest

Compound Name: Methyl 4-vinylbenzoate

Cat. No.: B093427

An In-depth Technical Guide to Methyl 4-
vinylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-vinylbenzoate is a versatile bifunctional monomer that has garnered significant
interest in the field of polymer chemistry and materials science. This technical guide provides a
comprehensive overview of its core physical and chemical properties, detailed experimental
protocols for its synthesis and analysis, and an exploration of its reactivity. While its primary
applications lie in the synthesis of functionalized polymers and materials, its role as a chemical
intermediate makes a thorough understanding of its characteristics essential for researchers
across various scientific disciplines.

Core Physical and Chemical Properties

Methyl 4-vinylbenzoate is a solid at room temperature, appearing as white to light yellow
crystals.[1][2] It is characterized by the presence of both a vinyl group and a methyl ester,
which impart its unique reactivity.

Physical Properties
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The key physical properties of Methyl 4-vinylbenzoate are summarized in the table below for
easy reference and comparison.

Property Value References
Molecular Formula C10H1002 [1103114]
Molecular Weight 162.19 g/mol [1][3]14]
CAS Number 1076-96-6 [1]
White to light yellow crystalline
Appearance _ [1]
solid
Melting Point 32-37 °C [5]
Boiling Point 89-90 °C at 2 Torr [1]
Density (Predicted) 1.058 + 0.06 g/cm3 [1]
Refractive Index (589.3 nm,
1.5568 [1]
25°C)
Flash Point > 110 °C (> 230 °F) [1]

Solubility and Storage

While quantitative solubility data is not readily available, experimental procedures indicate that
Methyl 4-vinylbenzoate is soluble in organic solvents such as methanol and ethyl acetate.[6] It
is recommended to store the compound under refrigerated conditions (2-8°C).[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Methyl 4-
vinylbenzoate.

'H NMR Spectroscopy

The H NMR spectrum provides detailed information about the proton environment in the
molecule.
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Chemical Shift (3)

Coupling Constant

Multiplicit Assignment

ppm pRETY (J) Hz g

2H, Aromatic (ortho to
7.99 d 8.4

ester)

2H, Aromatic (ortho to
7.46 d 8.4 _

vinyl)
6.75 dd 17.6,10.8 1H, Vinylic (-CH=)
5.86 d 17.6 1H, Vinylic (=CHz2)
5.38 d 10.8 1H, Vinylic (=CH3)
3.91 s - 3H, Methyl (-OCHs)

Solvent: CDCls,
Reference: TMS at
0.00 ppm.[6]

3C NMR Spectroscopy

The 13C NMR spectrum confirms the carbon framework of the molecule.

Chemical Shift (8) ppm Assighment

166.8 C=0 (Ester)

141.0 Aromatic C (quaternary, attached to vinyl)
136.2 Vinylic -CH=

129.8 Aromatic CH (ortho to ester)

129.2 Aromatic C (quaternary, attached to ester)
125.8 Aromatic CH (ortho to vinyl)

116.1 Vinylic =CH:

52.1 Methyl -OCHs

Predicted data; experimental data may vary.
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Mass Spectrometry

Mass spectrometry data reveals the molecular weight and fragmentation pattern. The

molecular ion peak [M]* is observed at m/z = 162. Key fragments include:

e m/z =131: Loss of the methoxy group (-OCHs)

e m/z =103: Loss of the carbomethoxy group (-COOCHs)

e m/z = 77: Phenyl group fragment

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for the functional groups present.

Wavenumber (cm~—2)

Assignment

~3080 =C-H stretch (vinyl and aromatic)
~2950 C-H stretch (methyl)

~1720 C=0 stretch (ester)

~1630 C=C stretch (vinyl)

~1605, 1510 C=C stretch (aromatic)

~1280, 1100 C-O stretch (ester)

Experimental Protocols

Synthesis of Methyl 4-vinylbenzoate

This protocol describes the synthesis via Fischer esterification of 4-vinylbenzoic acid.[6]
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Reactants
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Caption: Mechanism of free radical polymerization.
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Hydrolysis

The ester group can be hydrolyzed under acidic or basic conditions to yield 4-vinylbenzoic acid
and methanol. This reaction is particularly useful for synthesizing 4-vinylbenzoic acid, another
important monomer.

Other Applications

Methyl 4-vinylbenzoate serves as a key intermediate in the synthesis of more complex
molecules. It is used in the preparation of vinyl-substituted beta-diketones and as a component
to enhance the stability of printing inks. [1]Furthermore, it has been utilized as a ligand in the
synthesis of metal-organic frameworks (MOFs). [6]

Relevance to Drug Development

While Methyl 4-vinylbenzoate is primarily used in materials science, its role as a versatile
chemical intermediate suggests potential, though currently underexplored, applications in the
pharmaceutical field. [1]Functionalized polymers derived from this monomer could be
investigated for applications in drug delivery systems, where precise control over the polymer's
physical and chemical properties is essential. The carboxylic acid group, obtained after
hydrolysis, provides a handle for conjugation with active pharmaceutical ingredients or
targeting moieties.

Conclusion

Methyl 4-vinylbenzoate is a valuable monomer with well-defined physical and chemical
properties. Its dual functionality allows for a range of chemical transformations, most notably
polymerization and hydrolysis, making it a key building block in the synthesis of functional
materials. While direct applications in drug development are not yet established, its utility as a
versatile intermediate presents opportunities for future research in areas such as drug delivery
and bioconjugation. This guide provides the foundational knowledge required for researchers
and scientists to effectively utilize Methyl 4-vinylbenzoate in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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